Cas no 2229218-20-4 (tert-butyl N-2-(1-amino-2,2-dimethylcyclopropyl)-4-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(1-amino-2,2-dimethylcyclopropyl)-4-methoxyphenylcarbamate
• CAS No: 2229218-20-4
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 6027893
• PubChem ID: 165622976
• Update Time: 2025-05-26

tert-butyl N-2-(1-amino-2,2-dimethylcyclopropyl)-4-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-amino-2,2-dimethylcyclopropyl)-4-methoxyphenylcarbamate
• tert-butyl N-[2-(1-amino-2,2-dimethylcyclopropyl)-4-methoxyphenyl]carbamate
• 2229218-20-4
• EN300-1888670

• Inchi： 1S/C17H26N2O3/c1-15(2,3)22-14(20)19-13-8-7-11(21-6)9-12(13)17(18)10-16(17,4)5/h7-9H,10,18H2,1-6H3,(H,19,20)
• InChI Key： MGTIMNWFOYVEEZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)C1(CC1(C)C)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-(1-amino-2,2-dimethylcyclopropyl)-4-methoxyphenylcarbamate

tert-butyl N-2-(1-amino-2,2-dimethylcyclopropyl)-4-methoxyphenylcarbamate (CAS No. 2229218-20-4)

The compound tert-butyl N-2-(1-amino-2,2-dimethylcyclopropyl)-4-methoxyphenylcarbamate (CAS No. 2229218-20-4) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, an amino-substituted cyclopropane ring, and a methoxyphenyl moiety. The combination of these functional groups makes it a versatile compound with diverse reactivity and biological activity.

Recent studies have highlighted the importance of such compounds in the field of medicinal chemistry. The presence of the amino group in the cyclopropane ring introduces a level of complexity that can be exploited for designing bioactive molecules. For instance, researchers have explored the use of similar structures in the development of novel antibiotics and anticancer agents. The tert-butyl group, on the other hand, contributes to the molecule's stability and lipophilicity, which are crucial properties for drug design.

The synthesis of tert-butyl N-2-(1-amino-2,2-dimethylcyclopropyl)-4-methoxyphenylcarbamate involves a series of carefully designed reactions. The starting materials typically include amines, alcohols, and phenolic compounds, which are subjected to nucleophilic substitution or condensation reactions under controlled conditions. The optimization of reaction conditions has been a focus of recent research to improve yield and purity.

In terms of applications, this compound has shown promise in catalytic processes due to its ability to act as a ligand or catalyst in organic transformations. Its role in asymmetric synthesis has been particularly notable, where it facilitates the formation of chiral centers with high enantioselectivity. This property makes it valuable in the production of optically active pharmaceuticals.

Moreover, the methoxyphenyl group in the structure contributes to the compound's electronic properties, making it suitable for use in electronic materials or as a precursor in polymer synthesis. Recent advancements in materials science have explored its potential as a building block for advanced polymers with tailored electronic properties.

The study of tert-butyl N-2-(1-amino-2,2-dimethylcyclopropyl)-4-methoxyphenylcarbamate continues to be an active area of research. Its unique combination of functional groups offers opportunities for innovation across multiple disciplines, from drug discovery to materials science. As researchers delve deeper into its properties and applications, this compound is expected to play an increasingly important role in both academic and industrial settings.